Cas no 2381513-11-5 (trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione)

• Product Name: trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 2381513-11-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD31693555
• CID: 4777223
• Update Time: 2025-05-23

trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-2-(3-Hydroxy-cyclohexyl)-isoindole-1,3-dione
• SB35938
• 2-[(1S,3S)-3-hydroxycyclohexyl]isoindole-1,3-dione
• 2-((1S,3S)-3-Hydroxycyclohexyl)isoindoline-1,3-dione
• trans-2-(3-hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione
• trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione

• MDL： MFCD31693555
• Inchi： 1S/C14H15NO3/c16-10-5-3-4-9(8-10)15-13(17)11-6-1-2-7-12(11)14(15)18/h1-2,6-7,9-10,16H,3-5,8H2/t9-,10-/m0/s1
• InChI Key： FBLDVWHNOYBREN-UWVGGRQHSA-N
• SMILES： O[C@H]1CCC[C@@H](C1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6

Additional information on trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione

Introduction to trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione (CAS No. 2381513-11-5)

trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione is a sophisticated organic compound characterized by its intricate molecular structure, which includes a cyclohexyl group and an isoindole core. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in drug development and material science. With a CAS number of 2381513-11-5, it serves as a key intermediate in synthesizing various bioactive molecules.

The molecular framework of trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione consists of a cyclohexane ring substituted at the 3-position with a hydroxyl group, connected to an isoindole moiety. The isoindole ring system is particularly noteworthy as it is a heterocyclic compound containing nitrogen, which often imparts unique electronic and steric properties. These characteristics make it a valuable scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the isoindole motif. Studies have demonstrated that isoindole derivatives exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the hydroxycyclohexyl group in trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione further enhances its versatility, allowing for modifications that can fine-tune its biological activity.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, modifications to the hydroxyl group or the isoindole core can lead to compounds with enhanced binding affinity to biological targets. This flexibility makes trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione an invaluable asset in drug discovery pipelines.

The synthesis of trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct further studies without compromising on quality. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cyclization reactions are commonly used in its preparation.

In the realm of material science, the unique properties of trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione have also been explored. Its ability to form stable complexes with other molecules makes it a candidate for applications in catalysis and polymer chemistry. Additionally, the compound's optical properties have been investigated for potential use in optoelectronic devices.

The latest research highlights several innovative applications of this compound. For example, studies have shown that derivatives of trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione can act as potent inhibitors of enzymes involved in cancer progression. By targeting specific molecular pathways, these compounds offer promising avenues for developing new anticancer therapies. Furthermore, their ability to cross cell membranes makes them suitable candidates for drug delivery systems.

The development of new synthetic routes has further expanded the utility of trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione. Recent advancements in green chemistry have enabled the use of sustainable solvents and catalysts, reducing the environmental impact of its production. These innovations not only improve efficiency but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for trans-2-(3-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione are vast and exciting. Ongoing studies aim to uncover additional biological activities and optimize its synthetic pathways for industrial-scale production. As our understanding of molecular interactions deepens, this compound is poised to play a crucial role in advancing both therapeutic and material sciences.